Cas no 2137837-76-2 (4-Chloro-3-cyanobenzene-1-sulfonyl fluoride)

• Product Name: 4-Chloro-3-cyanobenzene-1-sulfonyl fluoride
• CAS No: 2137837-76-2
• MF: C₇H₃ClFNO₂S
• MW: 219.620622873306
• CID: 6051927
• PubChem ID: 165863373
• Update Time: 2025-10-05

4-Chloro-3-cyanobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137837-76-2
• EN300-726955
• 4-chloro-3-cyanobenzene-1-sulfonyl fluoride
• 4-Chloro-3-cyanobenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H3ClFNO2S/c8-7-2-1-6(13(9,11)12)3-5(7)4-10/h1-3H
• InChI Key： GUWOLYBBXIJKSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)S(=O)(=O)F

Computed Properties

• Exact Mass: 218.9557054g/mol
• Monoisotopic Mass: 218.9557054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų

Additional information on 4-Chloro-3-cyanobenzene-1-sulfonyl fluoride

Comprehensive Overview of 4-Chloro-3-cyanobenzene-1-sulfonyl fluoride (CAS No. 2137837-76-2)

4-Chloro-3-cyanobenzene-1-sulfonyl fluoride (CAS No. 2137837-76-2) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern chemical research and industrial applications. This compound, characterized by its unique chloro and cyano functional groups, serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, featuring a sulfonyl fluoride moiety, enables selective reactivity, making it a valuable tool for click chemistry and bioconjugation applications.

In recent years, the demand for 4-Chloro-3-cyanobenzene-1-sulfonyl fluoride has surged due to its role in drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential as a protease inhibitor scaffold, leveraging the sulfonyl fluoride group's ability to form covalent bonds with target enzymes. This property aligns with the growing interest in covalent inhibitors, a hot topic in oncology and infectious disease research. Additionally, its cyano group offers opportunities for further functionalization, catering to the trend of structure-activity relationship (SAR) optimization in small-molecule therapeutics.

The compound's CAS No. 2137837-76-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Its stability under various conditions makes it suitable for automated synthesis platforms, a key focus area for AI-driven drug design initiatives. Moreover, the chloro substituent enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in heterocyclic chemistry.

From an environmental perspective, 4-Chloro-3-cyanobenzene-1-sulfonyl fluoride is often discussed in the context of green chemistry due to its efficient atom economy and potential for catalytic transformations. Innovations in flow chemistry have further highlighted its compatibility with continuous manufacturing processes, addressing the industry's push toward sustainable synthesis. These attributes resonate with the global emphasis on ESG (Environmental, Social, and Governance) compliance in chemical production.

Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS No. 2137837-76-2, ensuring high purity for critical applications. The compound's spectral data and chromatographic profiles are well-documented, facilitating its adoption in quality-by-design (QbD) frameworks. This aligns with regulatory trends favoring data integrity and process validation in GMP (Good Manufacturing Practice) environments.

In summary, 4-Chloro-3-cyanobenzene-1-sulfonyl fluoride (CAS No. 2137837-76-2) exemplifies the convergence of synthetic innovation and application-driven research. Its multifaceted utility underscores its importance in advancing precision chemistry, while its alignment with industry trends ensures its continued relevance in scientific and commercial spheres.